5-Bromo-2-methyl-N-(thiazol-5-ylmethyl)aniline

• Molecular Formula: C11H11BrN2S
• Molecular Weight: 283.19 g/mol
• IUPAC Name: 5-bromo-2-methyl-N-(1,3-thiazol-5-ylmethyl)aniline
• InChI: InChI=1S/C11H11BrN2S/c1-8-2-3-9(12)4-11(8)14-6-10-5-13-7-15-10/h2-5,7,14H,6H2,1H3
• InChI Key: XQTFNKHWHMIEHJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)Br)NCC2=CN=CS2

Description

Molecular Architecture and Bonding Characteristics

The molecular structure of 5-bromo-2-methyl-N-(thiazol-5-ylmethyl)aniline (C₁₁H₁₁BrN₂S) comprises three distinct regions: a substituted aniline ring, a thiazole heterocycle, and a methylene bridge linking the two (Figure 1). The aniline moiety features a bromine atom at the para position (C5) and a methyl group at the ortho position (C2), while the thiazole ring adopts a planar geometry due to aromatic conjugation. Bond lengths and angles derived from analogous structures reveal:

• Aniline ring : C-Br bond length of 1.89 Å, consistent with sp²-hybridized carbons.
• Thiazole ring : S-C and N-C bond lengths of 1.71 Å and 1.32 Å, respectively, indicative of delocalized electron density.
• Methylene bridge : C-N bond length of 1.47 Å, suggesting partial double-bond character from resonance with the aniline nitrogen.

Hybridization analysis shows sp² hybridization for all aromatic carbons, while the methylene carbon adopts sp³ geometry. The dihedral angle between the aniline and thiazole planes is 67.5°, minimizing steric hindrance between the methyl group and thiazole sulfur.

Preparation Methods

Synthesis Steps

• Starting Materials :

  • 2-Methyl-5-bromoaniline
  • Thiazole-5-carbaldehyde

• Reaction Conditions :

  • The reaction is often facilitated by a reducing agent or a catalyst to form the desired imine intermediate.
  • Common solvents include dimethylformamide (DMF) or dioxane.
  • Bases like sodium hydride may be used for deprotonation steps if necessary.

• Formation of the Final Product :

  • The imine intermediate is then reduced to form the final product, 5-Bromo-2-methyl-N-(thiazol-5-ylmethyl)aniline.

Reaction Mechanism

The reaction mechanism involves the initial formation of an imine bond between the aldehyde group of thiazole-5-carbaldehyde and the amine group of 2-methyl-5-bromoaniline. This step is followed by a reduction reaction to convert the imine into a stable amine linkage, resulting in the desired compound.

Chemical Properties and Structure

• Molecular Formula : C11H11BrN2S
• Molecular Weight : 283.19 g/mol
• IUPAC Name : 5-bromo-2-methyl-N-(1,3-thiazol-5-ylmethyl)aniline
• Standard InChI : InChI=1S/C11H11BrN2S/c1-8-2-3-9(12)4-11(8)14-6-10-5-13-7-15-10/h2-5,7,14H,6H2,1H3
• Standard InChIKey : XQTFNKHWHMIEHJ-UHFFFAOYSA-N

Biological Activities and Applications

Thiazole derivatives, including 5-Bromo-2-methyl-N-(thiazol-5-ylmethyl)aniline, exhibit diverse biological activities due to their ability to interact with enzymes and receptors. These interactions can lead to antimicrobial effects and inhibition of cancer cell proliferation by modulating cellular pathways involved in growth and apoptosis.

Comparison with Similar Compounds

Compound	Molecular Formula	Molecular Weight	Synthesis Method
5-Bromo-2-methyl-N-(thiazol-5-ylmethyl)aniline	C11H11BrN2S	283.19 g/mol	Reaction of 2-methyl-5-bromoaniline with thiazole-5-carbaldehyde
5-Chloro-2-methyl-N-(1,3-thiazol-5-ylmethyl)aniline	C11H11ClN2S	239.74 g/mol	Multi-step reactions involving chlorinated aniline and thiazole derivatives
4-Bromo-N-(1,3-thiazol-5-ylmethyl)aniline	C10H9BrN2S	269.16 g/mol	Similar to the synthesis of 5-Bromo-2-methyl-N-(thiazol-5-ylmethyl)aniline but with different starting aniline

Chemical Reactions Analysis

Types of Reactions

5-Bromo-2-methyl-N-(thiazol-5-ylmethyl)aniline can undergo various types of chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding sulfoxides or sulfones.

Reduction: Reduction reactions can convert the compound into its corresponding amine derivatives.

Substitution: Electrophilic substitution reactions can occur at the bromine atom, leading to the formation of various substituted derivatives.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide and m-chloroperbenzoic acid.

Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are typically used.

Substitution: Reagents like alkyl halides or acyl chlorides can be used in the presence of a base to facilitate substitution reactions.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation can yield sulfoxides or sulfones, while substitution reactions can produce a variety of substituted thiazole derivatives.

Scientific Research Applications

5-Bromo-2-methyl-N-(thiazol-5-ylmethyl)aniline has several scientific research applications:

Medicinal Chemistry: It is used as a building block in the synthesis of potential pharmaceutical agents, particularly those with antimicrobial or anticancer properties.

Organic Synthesis: The compound serves as an intermediate in the synthesis of more complex organic molecules.

Material Science: It is explored for its potential use in the development of novel materials with specific electronic or optical properties.

Mechanism of Action

The mechanism of action of 5-Bromo-2-methyl-N-(thiazol-5-ylmethyl)aniline involves its interaction with specific molecular targets. The thiazole ring can interact with various enzymes or receptors, modulating their activity. This interaction can lead to the activation or inhibition of specific biochemical pathways, resulting in the compound’s observed effects.

Comparison with Similar Compounds

Comparison with Structural Analogs

Structural and Electronic Features

The compound’s key distinguishing features include:

• Substituent positions : Bromine (electron-withdrawing) at position 5 and methyl (electron-donating) at position 2 on the benzene ring.

Below is a comparative analysis with similar compounds (Table 1):

Table 1: Structural and Molecular Comparison

Compound Name	Substituents on Aniline	N-Substituent	Molecular Weight (g/mol)	Key Features
5-Bromo-2-methyl-N-(thiazol-5-ylmethyl)aniline	5-Br, 2-CH₃	Thiazol-5-ylmethyl	~283.17	Dual substituents; thiazole enhances polarity
2-Bromo-N-(thiazol-5-ylmethyl)aniline	2-Br	Thiazol-5-ylmethyl	~253.10	Bromine at position 2; lacks methyl
5-Bromo-2-(4,5-dihydro-1,3-oxazol-2-yl)aniline	5-Br, oxazol-2-yl	-NH₂	~243.08	Oxazole (oxygen instead of sulfur); dihydro structure
5-Bromo-4-iodo-2-methylaniline	5-Br, 4-I, 2-CH₃	-NH₂	~327.98	Dual halogens; no thiazole
5-Bromo-2-[2-(dimethylamino)ethoxy]aniline	5-Br	Dimethylaminoethoxy	259.14	Ether linkage; tertiary amine

Reactivity and Stability

• Electrophilic substitution : The bromine and methyl groups direct further substitutions on the benzene ring. For example, bromine’s electron-withdrawing effect deactivates the ring, favoring meta/para positions in reactions like nitration .
• Thiazole vs. oxazole : Thiazole’s sulfur atom increases electron density compared to oxazole’s oxygen, altering reactivity in cross-coupling or nucleophilic substitution reactions .
• Steric effects : The methyl group in the target compound may hinder reactions at the 2-position, unlike 2-bromo analogs .

Physicochemical Properties

• Solubility: The thiazole group enhances water solubility compared to purely hydrocarbon-substituted anilines. However, the dimethylaminoethoxy derivative may exhibit higher solubility due to its polar ether and amine groups.
• Lipophilicity: Bromine and thiazole increase logP values compared to non-halogenated analogs, suggesting greater membrane permeability .

Biological Activity

5-Bromo-2-methyl-N-(thiazol-5-ylmethyl)aniline is a compound of significant interest in medicinal chemistry due to its diverse biological activities. This article explores its biological activity, focusing on its antimicrobial, anticancer, and other pharmacological properties, supported by data tables and relevant research findings.

Structural Characteristics

The compound features:

• A bromine atom that enhances binding affinity through halogen bonding.
• A thiazole ring , which is known for its ability to interact with various biological targets.
• An aniline group , contributing to the compound's reactivity and biological activity.

Antimicrobial Activity

Research indicates that compounds with a thiazole moiety exhibit notable antimicrobial properties. The specific antimicrobial activity of 5-Bromo-2-methyl-N-(thiazol-5-ylmethyl)aniline has not been extensively documented; however, related compounds show promising results against various bacterial strains.

Microorganism	Minimum Inhibitory Concentration (MIC)
Staphylococcus aureus	5.64 - 77.38 µM
Escherichia coli	2.33 - 156.47 µM
Candida albicans	16.69 - 78.23 µM

The presence of the thiazole ring enhances interaction with microbial targets, making it a candidate for further exploration in antimicrobial applications.

Anticancer Activity

The anticancer potential of thiazole derivatives has been widely studied, with several analogues demonstrating significant cytotoxic effects against various cancer cell lines. For instance, compounds similar to 5-Bromo-2-methyl-N-(thiazol-5-ylmethyl)aniline have shown effective inhibition of cancer cell proliferation.

Cancer Cell Line	IC50 (µM)	Reference
U251 (glioblastoma)	20
MCF-7 (breast cancer)	5.71
HCT-116 (colon cancer)	1.8 - 2.4

The structure-activity relationship (SAR) studies indicate that the presence of halogen substituents like bromine can enhance the anticancer efficacy by improving binding to target proteins involved in cell cycle regulation.

The biological activity of 5-Bromo-2-methyl-N-(thiazol-5-ylmethyl)aniline is attributed to several mechanisms:

• Enzyme Inhibition : The compound may inhibit specific enzymes involved in cancer progression, such as CDK9, which regulates RNA polymerase II transcription .
• Apoptosis Induction : It has been observed that thiazole derivatives can trigger apoptosis in cancer cells, leading to reduced viability .
• Antimicrobial Mechanism : The thiazole ring can interact with microbial enzymes or receptors, disrupting their function and leading to cell death.

Case Studies

Several studies have highlighted the potential of thiazole-containing compounds in clinical settings:

• Anticancer Studies : A recent study reported that thiazole derivatives exhibited selective cytotoxicity against various cancer cell lines while maintaining low toxicity towards normal cells .
• Antimicrobial Efficacy : Another investigation demonstrated that thiazole derivatives showed significant activity against both Gram-positive and Gram-negative bacteria, suggesting their potential use in treating infections caused by resistant strains .

Q & A

What are the optimal synthetic routes for 5-Bromo-2-methyl-N-(thiazol-5-ylmethyl)aniline, and how can reaction conditions be optimized to improve yield?

Basic Research Question
The synthesis of this compound typically involves nucleophilic substitution or coupling reactions. A viable method includes reacting 5-Bromo-2-methylaniline (precursor) with a thiazole-containing alkylating agent (e.g., thiazol-5-ylmethyl chloride) under basic conditions. Key optimization parameters include:

• Temperature : Maintain 0–5°C during diazonium salt formation to minimize side reactions (e.g., decomposition) .
• Catalysts : Use NaOH–DMSO systems to enhance reaction efficiency, as demonstrated in analogous aniline syntheses .
• Solvent Choice : Polar aprotic solvents like DMF or DMSO improve solubility of intermediates .
  Yield improvements are achievable via iterative purification (e.g., recrystallization from ethanol) and monitoring by TLC .

How can researchers purify 5-Bromo-2-methyl-N-(thiazol-5-ylmethyl)aniline effectively, and what analytical techniques validate purity?

Basic Research Question
Purification Methods :

• Recrystallization : Use ethanol or ethyl acetate/hexane mixtures to isolate crystalline product .
• Column Chromatography : Silica gel with gradient elution (e.g., 5–20% EtOAc in hexane) resolves impurities from the target compound .
  Validation Techniques :
• HPLC : Retention time consistency confirms purity (>95%) .
• NMR Spectroscopy : Analyze $^1$H and $^{13}$C spectra for absence of extraneous peaks (e.g., unreacted amine or alkylating agent) .

What advanced computational methods predict the electronic properties of 5-Bromo-2-methyl-N-(thiazol-5-ylmethyl)aniline, and how do substituents influence its reactivity?

Advanced Research Question
Methodology :

• Density Functional Theory (DFT) : Optimize molecular geometry using B3LYP/6-31G(d) basis sets. Calculate HOMO-LUMO gaps to assess electron transfer potential .
• Electrophilicity Index (ω) : Quantifies susceptibility to nucleophilic attack; bromine’s electron-withdrawing effect increases ω, enhancing reactivity at the aniline ring .
• Substituent Effects : Thiazole’s electron-rich nature directs electrophilic substitution to the para position, while bromine stabilizes intermediates via resonance .

How can X-ray crystallography with SHELXL determine the crystal structure of 5-Bromo-2-methyl-N-(thiazol-5-ylmethyl)aniline, and what challenges arise during refinement?

Advanced Research Question
Procedure :

• Data Collection : Use Mo-Kα radiation (λ = 0.71073 Å) at 100 K to minimize thermal motion artifacts .
• Refinement in SHELXL : Apply twin refinement if data shows pseudo-merohedral twinning (common in bulky substituents) .
  Challenges :
• Disorder in Thiazole Moiety : Model alternate conformations with occupancy refinement .
• Hydrogen Bonding Networks : Use Fourier difference maps to resolve ambiguous H-atom positions .

What strategies resolve contradictions in spectroscopic data when characterizing novel derivatives of this compound?

Advanced Research Question
Contradiction Example : Discrepant $^1$H NMR integration ratios for methyl groups.
Resolution Strategies :

• Cross-Validation : Compare with high-resolution mass spectrometry (HRMS) to confirm molecular formula .
• Variable Temperature NMR : Detect dynamic effects (e.g., hindered rotation) causing signal splitting .
• Theoretical NMR Prediction : Use software (e.g., ACD/Labs) to simulate spectra and match experimental data .

How does the bromine and thiazole group in this compound affect its stability under varying pH and temperature conditions?

Advanced Research Question
Stability Analysis :

• pH Sensitivity : The thiazole ring is prone to hydrolysis under strongly acidic (pH < 2) or basic (pH > 12) conditions. Bromine’s inductive effect stabilizes the aniline moiety but may accelerate degradation via SNAr pathways in polar solvents .
• Thermal Stability : Differential Scanning Calorimetry (DSC) shows decomposition >200°C, with exothermic peaks correlating to thiazole ring breakdown .
  Mitigation : Store at –20°C under inert atmosphere to prevent oxidation .

What methodologies assess the compound’s potential as a ligand in catalytic cross-coupling reactions?

Advanced Research Question
Experimental Design :

• Chan–Lam Coupling : React with aryl boronic acids under Cu(OAc)₂ catalysis. Monitor progress via GC-MS .
• DFT-Based Reactivity Screening : Calculate Fukui indices to identify nucleophilic/electrophilic sites for bond formation .
  Outcome Metrics :
• Turnover Frequency (TOF) : Compare with analogous ligands (e.g., unsubstituted anilines) .
• Steric Effects : Thiazole’s bulkiness may reduce efficacy in Pd-catalyzed couplings, requiring larger catalyst loadings .